Cas no 1806412-49-6 (2-Fluoro-5-iodopyridine-3-sulfonamide)

• Product Name: 2-Fluoro-5-iodopyridine-3-sulfonamide
• CAS No: 1806412-49-6
• MF: C₅H₄FIN₂O₂S
• MW: 302.065335273743
• CID: 4906732
• Update Time: 2025-05-19

2-Fluoro-5-iodopyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-5-iodopyridine-3-sulfonamide

• Inchi： 1S/C5H4FIN2O2S/c6-5-4(12(8,10)11)1-3(7)2-9-5/h1-2H,(H2,8,10,11)
• InChI Key： JCUBZIPLPFCXLO-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4

Additional information on 2-Fluoro-5-iodopyridine-3-sulfonamide

Introduction to 2-Fluoro-5-iodopyridine-3-sulfonamide (CAS No. 1806412-49-6)

2-Fluoro-5-iodopyridine-3-sulfonamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. With the CAS number 1806412-49-6, this compound represents a promising scaffold for the development of novel therapeutic agents. The presence of both fluorine and iodine substituents, along with a sulfonamide functional group, makes it a versatile molecule for further chemical modifications and biological evaluations.

The compound's structure consists of a pyridine core, which is a common motif in many biologically active molecules. The pyridine ring is substituted at the 2-position with a fluorine atom, the 5-position with an iodine atom, and the 3-position with a sulfonamide group. This specific arrangement of functional groups imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interactions with biological targets.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymes and receptors involved in disease pathways. 2-Fluoro-5-iodopyridine-3-sulfonamide has been explored as a potential lead compound for several therapeutic applications. Its fluorine substituent, in particular, is known to enhance metabolic stability and binding affinity, while the iodine atom provides a handle for further derivatization via cross-coupling reactions.

One of the most compelling aspects of 2-Fluoro-5-iodopyridine-3-sulfonamide is its utility in medicinal chemistry libraries. Researchers have leveraged this compound to synthesize novel analogs with enhanced pharmacological profiles. For instance, derivatives of this scaffold have been investigated for their potential as kinase inhibitors, particularly those involved in cancer signaling pathways. The sulfonamide group, in particular, is known to modulate enzyme activity by acting as a hydrogen bond acceptor or donor, depending on the context.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery. The fluorine atom at the 2-position of 2-Fluoro-5-iodopyridine-3-sulfonamide contributes to its lipophilicity and binding affinity, making it an attractive candidate for further optimization. Additionally, the iodine atom at the 5-position allows for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in the synthesis of complex drug candidates.

The sulfonamide moiety at the 3-position of the pyridine ring adds another layer of functionality to this compound. Sulfonamides are well-known for their biological activity across various therapeutic areas, including antibacterial, antiviral, and anticancer applications. The presence of this group in 2-Fluoro-5-iodopyridine-3-sulfonamide suggests potential interactions with biological targets that could be exploited for therapeutic benefit.

In clinical research settings, 2-Fluoro-5-iodopyridine-3-sulfonamide has been evaluated as part of larger drug discovery campaigns. Its structural features make it amenable to high-throughput screening (HTS) campaigns to identify novel bioactive compounds. Preliminary data suggest that derivatives of this scaffold exhibit inhibitory activity against certain enzymes relevant to inflammatory diseases and cancer progression.

The synthesis of 2-Fluoro-5-iodopyridine-3-sulfonamide involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the preparation of a fluorinated pyridine precursor followed by iodination at the desired position. Subsequent introduction of the sulfonamide group completes the molecular architecture. This synthetic route underscores the compound's feasibility for large-scale production if needed for preclinical or clinical studies.

From a computational chemistry perspective, 2-Fluoro-5-iodopyridine-3-sulfonamide has been modeled to understand its interactions with potential biological targets. Molecular docking studies have shown that this compound can bind effectively to various protein pockets, suggesting multiple avenues for therapeutic intervention. The combination of computational methods with experimental validation provides a robust framework for optimizing its pharmacological properties.

The future prospects of 2-Fluoro-5-iodopyridine-3-sulfonamide in drug development are promising. Ongoing research aims to explore its efficacy in vivo and identify optimal dosing regimens. Additionally, efforts are underway to develop analogs with improved pharmacokinetic profiles, such as enhanced solubility or prolonged half-life. These advancements could pave the way for its translation into clinical applications.

In conclusion,2 Fluro 5 Iodopyridin 3 Sulfonamid (CAS No: 1806412496) stands out as a valuable building block in medicinal chemistry due to its unique structural features and potential biological activities. Its versatility in synthetic transformations and its relevance to multiple disease pathways make it an attractive candidate for further investigation. As research continues to uncover new therapeutic targets and develop innovative chemical methodologies,this compound will likely remain at forefrontof drug discovery efforts.